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Compound of Interest

Compound Name: PF-07957472

Cat. No.: B15566791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-07957472 is a potent and orally active inhibitor of the severe acute respiratory syndrome

coronavirus 2 (SARS-CoV-2) papain-like protease (PLpro).[1][2] As a key enzyme in viral

replication and innate immune evasion, PLpro is a significant target for antiviral drug

development.[2][3][4] PF-07957472 demonstrates robust efficacy in preclinical models of

COVID-19 infection, making it a valuable tool for research and development. These application

notes provide essential information on the storage, stability, and handling of PF-07957472,

along with protocols for its use in relevant assays.

Storage and Stability
Proper storage and handling of PF-07957472 are critical to ensure its integrity and

performance in experimental settings. The following recommendations are based on

information from suppliers and available research data.

Storage Conditions
Quantitative data on the long-term stability of PF-07957472 under various storage conditions is

limited in publicly available literature. However, general recommendations from suppliers

provide guidance for maintaining the compound's quality.
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Parameter
Recommended
Condition

Duration Source

Shipping Room temperature
Short-term (days to

weeks)
MedKoo Biosciences

Short-term Storage 0 - 4 °C, dry and dark Days to weeks MedKoo Biosciences

Long-term Storage -20 °C Months to years MedKoo Biosciences

Stock Solution

Storage
-20 °C Months MedKoo Biosciences

Note: It is strongly recommended to refer to the Certificate of Analysis provided by the specific

supplier for the most accurate and lot-specific storage information.

Metabolic Stability
While comprehensive chemical stability studies are not publicly detailed, the metabolic stability

of PF-07957472 has been assessed in human hepatocytes. This provides an indication of its

stability in a biological matrix.

Assay System Parameter Value Reference

Cryopreserved

Human Hepatocytes

Apparent Intrinsic

Clearance (CLint,app)

Reduced during

optimization
Garnsey et al. (2024)

Signaling Pathway and Mechanism of Action
PF-07957472 inhibits the enzymatic activity of SARS-CoV-2 PLpro. This protease is a domain

within the viral non-structural protein 3 (Nsp3) and is responsible for cleaving the viral

polyprotein at three sites, a crucial step in the viral replication cycle. Additionally, PLpro exhibits

deubiquitinating and deISGylating activities, which interfere with the host's innate immune

response. By inhibiting PLpro, PF-07957472 not only disrupts viral replication but may also

preserve the host's antiviral immune signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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